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Compound of Interest

Compound Name: Lumogallion

Cat. No.: B1664157 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Core Compound Details
Lumogallion is a highly sensitive fluorescent reagent primarily utilized for the detection of

metal ions, most notably aluminum (Al³⁺) and gallium (Ga³⁺). Its chemical structure allows it to

form stable, fluorescent complexes with these ions, enabling their quantification and

visualization in a variety of samples.

Identifier Value

CAS Number 4386-25-8

Molecular Formula C₁₂H₉ClN₂O₆S

Physicochemical and Spectroscopic Properties
Lumogallion's utility as a fluorescent probe is defined by its specific excitation and emission

characteristics upon binding to target metal ions. The table below summarizes key quantitative

data related to its use in aluminum detection.
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Parameter Value Reference

Molar Mass 344.73 g/mol N/A

Excitation Wavelength (Al³⁺

complex)
~500 nm [1]

Emission Wavelength (Al³⁺

complex)
~590 nm [1]

Detection Limit for Aluminum in

Water
As low as 0.7 nM [2]

Optimal pH for Al³⁺ Complex

Formation
5.2 [3]

Experimental Protocols
The following sections provide detailed methodologies for the detection of aluminum in various

sample types using Lumogallion.

General Protocol for Aluminum Detection in Aqueous
Samples
This protocol outlines the fundamental steps for the fluorometric determination of aluminum in

water samples.

Materials:

Lumogallion stock solution

Acetate buffer (0.1 M, pH 5.2)[3]

Sample containing unknown aluminum concentration

Fluorometer or confocal laser microscope

Procedure:
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Prepare a working solution of Lumogallion by dissolving it in the 0.1 M acetate buffer.

Incubate the sample with the Lumogallion solution (e.g., 10 µM final concentration) for 60

minutes in the dark.

If necessary, wash the sample with acetate buffer to remove unbound Lumogallion.

Measure the fluorescence intensity using a fluorometer or visualize the complex using a

confocal laser microscope with an excitation wavelength of approximately 488 nm and an

emission detection range centered around 520-590 nm.

Staining of Aluminum in Plant Root Tissues
This method is adapted for the visualization of aluminum accumulation in plant root cells.

Materials:

Plant seedlings

Aluminum chloride (AlCl₃) solution for treatment

0.1 M Acetate buffer (pH 5.2)

Lumogallion staining solution (10 µM in acetate buffer)

Fixative solution (e.g., 2.5% paraformaldehyde in MOPS buffer)

Confocal laser microscope

Procedure:

Treat plant seedlings with the desired concentration of AlCl₃ for a specific duration.

Excise root tips and wash them thoroughly with the nutrient medium or buffer to remove

external aluminum.

Fix the root tips in the fixative solution for 12 hours at 4°C.

Wash the fixed root tips with buffer to remove the fixative.
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Stain the root sections with the 10 µM Lumogallion solution for 60 minutes at 50°C in the

dark.

Rinse the stained sections twice with acetate buffer for 15 minutes each.

Mount the sections on a slide and observe under a confocal laser microscope using

appropriate filter sets (e.g., excitation at 488 nm and emission at 505-550 nm).

Detection Mechanism and Workflow
Lumogallion does not participate in a biological signaling pathway in the traditional sense.

Instead, its utility is based on a direct chemical interaction with the target ion. The workflow for

its use in aluminum detection is a straightforward process of binding and subsequent

fluorescence measurement.
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Caption: Experimental workflow for aluminum detection using Lumogallion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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